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Compound of Interest

Compound Name: Butyl(2-phenylethyl)amine

CAS No.: 23068-45-3

Cat. No.: B3118072

Get Quote

Executive Summary
The molecular formula C12H19N represents a critical class of amine intermediates and

bioactive substances, most notably 2,6-Diisopropylaniline (a key precursor for propofol and

Schrock carbenes) and various N-alkylated phenethylamines (e.g., N-propylamphetamine).[1]

[2][3]

Validating the elemental composition of these compounds presents a dual analytical challenge:

High Carbon Content (~81.3%): Requires robust oxidation capabilities in the combustion

chamber.[1][2][4]

Volatility & Hygroscopicity: Many C12H19N isomers are volatile liquids or hygroscopic salts,

leading to "drift" in Carbon/Hydrogen values if not handled with specific encapsulation

protocols.[1][2][4]
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This guide compares the performance of industry-standard calibration materials (Acetanilide,

Sulfanilamide, BBOT) specifically for C12H19N analysis and outlines a self-validating workflow

to ensure data integrity.

Part 1: Strategic Selection of Calibration Standards
In Elemental Analysis (CHN/CHNS), the "Standard" is the compound used to determine the K-

factor (response factor) of the instrument.[4] The "Golden Rule" of microanalysis is to choose a

standard that closely mimics the elemental ratios and combustion behavior of your analyte.[4]

Target Analyte: C12H19N

Theoretical Composition: C: 81.30% | H: 10.80% | N: 7.90%[2]

Physical State: Often Liquid (Free base) or Crystalline Solid (HCl salt).[1][2][4]

Comparative Analysis of Calibration Standards
The following table contrasts the three most common certified reference materials (CRMs)

against the C12H19N target.
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Standard Formula % Carbon % Nitrogen
Match
Rating

Technical
Verdict for
C12H19N

Acetanilide C8H9NO 71.09% 10.36% High

The Industry

Workhorse.

Best overall

balance.[1][2]

[4] Its C:N

ratio is

reasonably

close to

C12H19N.[1]

[2][4] It

combusts

cleanly and is

stable.[1][2]

[4]

Recommend

ed primary

standard.

Sulfanilamide C6H8N2O2S 41.84% 16.27% Low

Poor Match.

Carbon

content is too

low (41% vs

81%).[1][2][4]

Calibrating

with this may

lead to

linearity

errors at the

high carbon

range of

C12H19N.[4]

BBOT C26H26N2O

2S

72.53% 6.51% Medium Good

Alternative.

Excellent if
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you are also

analyzing

Sulfur.[1][2][4]

The Nitrogen

% (6.51%) is

very close to

C12H19N

(7.90%),

reducing

extrapolation

error for N.

Anthracene C14H10 94.34% 0.00% Specialized

High-C

Validation

Only. Use

only as a

secondary

check for

Carbon

recovery.[1]

[2][4]

Contains no

Nitrogen, so it

cannot

calibrate the

TCD/IR

detector for

N.
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Expert Insight: While BBOT offers a Nitrogen percentage closer to the target, Acetanilide is

preferred for C12H19N because it lacks Sulfur (which can poison catalysts if not required) and

has a sharper combustion profile.[1] Avoid Sulfanilamide for this specific formula; the large gap

in Carbon content (40% vs 80%) introduces unnecessary uncertainty.[1][4]

Part 2: The Volatility Challenge – Protocol for Liquid
Amines
The most common source of failure in C12H19N analysis (specifically for liquid isomers like

2,6-Diisopropylaniline) is sample evaporation inside the autosampler before combustion.[4]

Protocol: Cold-Weld Liquid Encapsulation
Do not use standard open-top tin boats.

Material: Use Smooth Wall Tin Capsules (e.g., 5x9 mm) capable of cold-welding.

Sealing: Use a manual press or automated liquid sealer.[1][2][4]

The "Double-Shot" Technique:

Tare the empty capsule.[2][4]

Inject 2–3 mg of C12H19N liquid using a gas-tight syringe.[1][2][4]

Immediately seal the capsule.

Weigh the sealed capsule.[2][4]

Verification: Place the sealed capsule on the balance for 30 seconds. If the weight

decreases by >0.005 mg, the seal is defective.[4] Discard.

Part 3: Self-Validating Experimental Workflow
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To ensure scientific integrity (E-E-A-T), you must prove your system is in control before

consuming valuable samples.[1][2][4] Use this "Bracketing" workflow.

Workflow Diagram (DOT Visualization)
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Caption: Self-validating CHN analysis workflow ensuring calibration stability before and during

C12H19N sample runs.

Part 4: Orthogonal Validation (Alternative Methods)
Elemental Analysis provides the ratio of atoms but not the structure.[4] For drug development,

EA must be cross-validated with orthogonal techniques, especially when the "C12H19N"

compound could be one of several isomers (e.g., N-propylamphetamine vs. 2,6-

Diisopropylaniline).[1][2]

1. GC-FID/MS (For Volatile Liquids)
If CHN analysis yields inconsistent Carbon results (e.g., 78% instead of 81%) due to volatility,

use Gas Chromatography.[1][2]

Method: Dilute sample in Methanol or Hexane.[1][2][4]

Standard: Use a certified reference standard of the specific isomer (e.g., from Cayman

Chemical or LGC Standards).[4]

Advantage: Avoids the evaporation issues of combustion analysis.[4]

2. Quantitative NMR (qNMR)
Method: 1H-NMR with an internal standard (e.g., Maleic Acid or TCNB).[1][2][4]

Application: Confirms the molar ratio of protons. For C12H19N, the integration of the alkyl

protons (isopropyl vs. propyl) definitively identifies the isomer, which CHN cannot do.
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Requirement Recommendation

Primary Calibration Standard
Acetanilide (Best C:N match, stable, cost-

effective).

Secondary Check Standard
BBOT (If Sulfur analysis is also needed) or

Acetanilide (as unknown).[1][2][4]

Sample Preparation
Cold-Weld Tin Capsules (Liquid) or Tin Discs

(Solid).[1][2][4]

Acceptance Criteria Carbon: ±0.4%

Critical Failure Mode
Evaporation of liquid sample.[1][2][4] Action:

Weigh immediately before loading.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Elemental Analysis Standards for C12H19N
Compounds: A Technical Comparison & Validation Guide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b3118072/docs#elemental-
analysis-standards-for-c12h19n-compounds-a-technical-comparison-validation-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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